![molecular formula C15H20F3NO4S2 B2575177 N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide CAS No. 2310153-49-0](/img/structure/B2575177.png)
N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H20F3NO4S2 and its molecular weight is 399.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory and Analgesic Applications
Research on celecoxib derivatives, including compounds with structural similarities to the queried chemical, has demonstrated potential anti-inflammatory and analgesic properties. These compounds have been evaluated for their ability to mitigate inflammation and pain without causing significant tissue damage in the liver, kidney, colon, and brain, which is a common concern with traditional anti-inflammatory drugs. This suggests a promising therapeutic profile for conditions requiring anti-inflammatory and analgesic interventions (Küçükgüzel et al., 2013).
Antioxidant and Anticancer Activities
Celecoxib derivatives have also been investigated for their antioxidant and anticancer activities. These studies have shown that certain compounds can exhibit significant anticancer activity against a wide range of human tumor cell lines. The antioxidant properties contribute to their therapeutic potential, offering a dual approach to cancer therapy by inhibiting tumor growth and protecting against oxidative stress (Küçükgüzel et al., 2013).
Antiviral Activity
Some derivatives have displayed modest inhibition of HCV NS5B RdRp activity, indicating potential antiviral applications. This suggests that modifications of the sulfonamide scaffold can lead to compounds with selective activity against viral replication mechanisms, providing a basis for the development of new antiviral agents (Küçükgüzel et al., 2013).
Enzyme Inhibition for Therapeutic Applications
The inhibition of enzymes such as carbonic anhydrases has been a significant area of research for these compounds. Carbonic anhydrase inhibitors have applications in treating glaucoma, edema, epilepsy, and altitude sickness. Research into sulfonamide derivatives has revealed potent inhibitors that can modulate enzyme activity, offering new avenues for therapeutic intervention in diseases associated with dysregulated enzyme function (Casini et al., 2002).
properties
IUPAC Name |
N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-4-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20F3NO4S2/c16-15(17,18)12-1-3-13(4-2-12)25(21,22)19-11-14(23-8-7-20)5-9-24-10-6-14/h1-4,19-20H,5-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHMJIVVENZZJTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1(CNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20F3NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.